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Compound of Interest

Compound Name: YX-2-107

Cat. No.: B15545157 Get Quote

FOR RESEARCH USE ONLY. Not for human or veterinary use.

This document provides crucial safety and logistical guidance for researchers, scientists, and

drug development professionals handling YX-2-107. The following procedures are designed to

ensure a safe laboratory environment and proper management of this potent research

compound.

YX-2-107 is a Proteolysis Targeting Chimera (PROTAC) that selectively degrades Cyclin-

Dependent Kinase 6 (CDK6) and is utilized in preclinical research for conditions such as

Philadelphia chromosome-positive (Ph+) acute lymphoblastic leukemia.[1][2] As with many

compounds targeting fundamental cellular processes in cancer, YX-2-107 should be handled

with care, assuming it may have cytotoxic properties.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against potential exposure. The

following table summarizes the recommended PPE for handling YX-2-107.
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Area of Protection Recommended PPE Material/Type Key Considerations

Hand Protection Double Nitrile Gloves
Chemically resistant,

powder-free

Change gloves

immediately if

contaminated. Do not

wear outside the

laboratory.

Eye Protection

Safety Glasses with

Side Shields or

Goggles

ANSI Z87.1 certified

Must be worn at all

times when handling

the compound in solid

or solution form.

Body Protection Laboratory Coat
Long-sleeved, fully

buttoned

Should be dedicated

to work with potent

compounds and

laundered regularly.

Respiratory Protection
N95 Respirator or

higher
NIOSH-approved

Recommended when

handling the solid

compound to avoid

inhalation of

particulates.

Operational Plan: Handling and Storage
Proper handling and storage are critical to maintaining the integrity of YX-2-107 and ensuring

the safety of laboratory personnel.

Storage

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b15545157?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15545157?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Form Temperature Duration Notes

Solid (Powder) -20°C Up to 3 years

Store in a tightly

sealed container,

protected from light

and moisture.

In Solvent (e.g.,

DMSO)
-80°C Up to 1 year

Aliquot into single-use

volumes to avoid

repeated freeze-thaw

cycles.

Source: TargetMol[2]

Reconstitution
For preparing a stock solution, YX-2-107 is soluble in DMSO.[2]

Protocol:

Equilibration: Before opening, allow the vial of solid YX-2-107 to equilibrate to room

temperature to prevent condensation.

Solvent Addition: In a certified chemical fume hood, add the calculated volume of anhydrous

DMSO to the vial to achieve the desired stock concentration.

Dissolution: Vortex the vial thoroughly to dissolve the compound. Gentle warming to 37°C or

brief sonication can be used to enhance solubility.

Aliquoting and Storage: Once fully dissolved, aliquot the stock solution into single-use, light-

protected tubes. Store immediately at the recommended temperature.

Disposal Plan
All waste containing YX-2-107 must be treated as hazardous chemical waste.

Solid Waste: Collect unused or waste YX-2-107 powder in a clearly labeled, sealed container

designated for chemical waste.
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Liquid Waste: Collect all solutions containing YX-2-107 in a separate, labeled, and sealed

waste container. Do not mix with other waste streams.

Contaminated Materials: Any materials that have come into contact with the compound, such

as pipette tips, tubes, and gloves, should be considered contaminated and disposed of as

chemical waste.

Do not dispose of this chemical down the drain or in general trash. Follow all local, state, and

federal regulations for hazardous waste disposal.

Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency.

Spills
Alert Personnel: Immediately alert others in the vicinity.

Evacuate: If the spill is large or generates aerosols, evacuate the immediate area.

Don PPE: Before cleaning, don appropriate PPE, including double gloves, a lab coat, eye

protection, and a respirator.

Containment: For liquid spills, absorb the material with a non-combustible absorbent material

(e.g., vermiculite, sand). For solid spills, carefully sweep or scoop the material to avoid dust

generation.

Cleanup: Collect all spill cleanup materials into a designated, sealed container for hazardous

waste.

Decontamination: Decontaminate the spill area with an appropriate solvent (e.g., 70%

ethanol) and then wash the area thoroughly.

Personal Contamination
Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes. Remove contaminated clothing. Seek medical attention.
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Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.

Inhalation: Move to fresh air immediately. If breathing is difficult, seek medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of YX-2-107.
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Caption: Logical workflow for the safe handling of YX-2-107 from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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